molecular formula C14H19BO3 B6241970 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde CAS No. 1527505-56-1

2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

Cat. No. B6241970
CAS RN: 1527505-56-1
M. Wt: 246.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like X-ray diffraction and density functional theory (DFT) . These techniques allow for the determination of the compound’s conformation and some of its physicochemical properties.


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, the predicted density is approximately 1.08±0.1 g/cm3, the melting point is around 77-81°C (lit.), and the boiling point is approximately 355.6±25.0 °C .

Scientific Research Applications

Safety and Hazards

Safety information for similar compounds suggests that they may be harmful by inhalation, in contact with skin, and if swallowed . They should be stored away from oxidizing agents, in a cool, dry, and well-ventilated condition .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves the reaction of 2-methyl-4-formylbenzoic acid with tetramethyl-1,3,2-dioxaborolane in the presence of a catalyst to form the desired product.", "Starting Materials": [ "2-methyl-4-formylbenzoic acid", "tetramethyl-1,3,2-dioxaborolane", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-methyl-4-formylbenzoic acid (1.0 g) and tetramethyl-1,3,2-dioxaborolane (1.2 g) in anhydrous tetrahydrofuran (THF) (20 mL).", "Step 2: Add the catalyst (0.1 g) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: After completion of the reaction, the mixture is filtered and the solvent is evaporated under reduced pressure.", "Step 4: The crude product is purified by column chromatography using a suitable solvent system to obtain the desired product as a yellow solid." ] }

CAS RN

1527505-56-1

Product Name

2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

Molecular Formula

C14H19BO3

Molecular Weight

246.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.